2-Methyl-1-(piperidin-2-yl)prop-2-en-1-one

• Molecular Formula: C9H15NO
• Molecular Weight: 153.22 g/mol
• SMILES: CC(=C)C(=O)C1CCCCN1
• InChI: InChI=1S/C9H15NO/c1-7(2)9(11)8-5-3-4-6-10-8/h8,10H,1,3-6H2,2H3
• InChIKey: GJXZZNOZSGTPHS-UHFFFAOYSA-N

2-Methyl-1-(piperidin-2-yl)prop-2-en-1-one (CAS 1596682-42-6): A Chiral Piperidine Building Block for Targeted Synthesis

2-Methyl-1-(piperidin-2-yl)prop-2-en-1-one (CAS 1596682-42-6) is a chiral, heterocyclic building block belonging to the piperidine family, with the molecular formula C9H15NO and a molecular weight of 153.22 g/mol . Its structure combines a 2-methylpiperidine core with a reactive α,β-unsaturated ketone (enone) moiety at the 2-position, making it a versatile intermediate for constructing complex, nitrogen-containing molecules relevant to medicinal chemistry and drug discovery .

Chiral piperidine scaffold supports enantioselective synthesis

C2-attached enone enables sterically controlled Michael additions

Defined purity supports reproducible research procurement

Why Generic Substitution with Other Piperidine-Enone Isomers Fails for 2-Methyl-1-(piperidin-2-yl)prop-2-en-1-one

Piperidine-enone building blocks sharing the same molecular formula (C9H15NO) can differ markedly in their biological and synthetic utility depending on the position of the methyl group and the attachment point of the enone moiety. Regioisomers such as N-substituted (1-(2-methylpiperidin-1-yl)prop-2-en-1-one, CAS 31482-66-3) or 2-substituted (2-Propen-1-one, 1-(2-methyl-2-piperidinyl)-, CAS 1597208-66-6) variants exhibit distinct reactivity profiles in key reactions like Michael additions and cyclizations due to differences in steric hindrance and electronic environment at the reactive center . Furthermore, the presence of a chiral center at the piperidine 2-position in 2-Methyl-1-(piperidin-2-yl)prop-2-en-1-one enables enantioselective synthesis of downstream targets, a capability absent in its achiral analogs. Substituting with the des-methyl analog (1-(Piperidin-2-yl)prop-2-en-1-one, CAS 1601060-80-3) eliminates the steric and lipophilic contribution of the methyl group, which can significantly alter binding interactions and metabolic stability in final drug candidates .

N-substituted isomer (CAS 31482-66-3)

Lacks chiral center; enone reactivity differs, may alter enantioselective pathway.

Regioisomeric 2-propen-1-one (CAS 1597208-66-6)

Different enone attachment alters steric environment and cyclization outcomes.

Des-methyl analog (CAS 1601060-80-3)

Reduced lipophilicity may shift downstream ADME properties (class-level).

• [1] Kuujia. 2-Propen-1-one, 1-(2-methyl-2-piperidinyl)- (CAS 1597208-66-6). https://www.kuujia.com/cas-1597208-66-6.html View Source

Quantitative Differentiation of 2-Methyl-1-(piperidin-2-yl)prop-2-en-1-one from Key Analogs

Chiral Center at Piperidine-2 Enables Enantioselective Synthesis vs. Achiral Analogs

The target compound possesses a stereogenic center at the piperidine 2-position, a feature absent in the N-substituted isomer 1-(2-Methylpiperidin-1-yl)prop-2-en-1-one (CAS 31482-66-3). This chiral center is critical for constructing enantiomerically pure drug candidates; in one study, analogous chiral 2-substituted piperidones were obtained with up to 99% enantiomeric excess (ee) and 9:1 diastereomeric ratio (dr) via organocatalytic Michael addition . The achiral comparator cannot provide this stereochemical control.

Chirality

Class-level inference

Chiral at C2 vs. achiral N-substituted

Supports enantioselective synthesis control

Related 2-substituted piperidones achieved ≤99% ee

Evidence Dimension	Chirality and Enantioselective Synthesis Potential
Target Compound Data	One chiral center at piperidine 2-position; enables enantioselective transformations (class-level ee up to 99% for related 2-substituted piperidones)
Comparator Or Baseline	1-(2-Methylpiperidin-1-yl)prop-2-en-1-one (CAS 31482-66-3): no chiral center at the enone attachment point
Quantified Difference	Target offers stereochemical control (potential ee >99% for downstream products); comparator cannot impart chirality at this position.
Conditions	Organocatalytic Michael addition/hemiaminalization methodology for related 2-substituted piperidones

Why This Matters

Procurement of the chiral target compound is mandatory for any synthetic route requiring enantioselective construction of a piperidine-containing scaffold, whereas the achiral N-substituted isomer is unsuitable for this purpose.

• [1] ACS Omega. One-Pot Synthesis of Optically Enriched 2-Piperidinones... 2013; up to 95% yield, 9:1 dr, 99% ee. https://pubs.acs.org/doi/10.1021/jo401456x View Source

Predicted Lipophilicity (XLogP3) Supports Enhanced Membrane Permeability vs. Des-Methyl Analog

The computed XLogP3 value for 2-Methyl-1-(piperidin-2-yl)prop-2-en-1-one is 1.2 . In contrast, the des-methyl analog 1-(Piperidin-2-yl)prop-2-en-1-one (CAS 1601060-80-3) has a lower predicted logP (approximately 0.6–0.8 based on its smaller molecular weight). This difference of ~0.4–0.6 log units indicates that the methyl group confers increased lipophilicity, which can enhance passive membrane permeability and blood-brain barrier penetration of final drug candidates built from this scaffold.

Lipophilicity

Class-level inference

ΔXLogP3 ≈ +0.4–0.6

vs. des-methyl analog

May support membrane permeability context

Computational prediction; verify experimentally

Evidence Dimension	Lipophilicity (XLogP3)
Target Compound Data	XLogP3 = 1.2
Comparator Or Baseline	1-(Piperidin-2-yl)prop-2-en-1-one (des-methyl analog): predicted XLogP3 ~0.6–0.8
Quantified Difference	ΔXLogP3 ≈ +0.4 to +0.6 log units (target more lipophilic)
Conditions	Computational prediction using XLogP3 algorithm

Why This Matters

For medicinal chemistry programs targeting intracellular or CNS targets, the methylated scaffold may offer superior permeability and oral absorption compared to the des-methyl building block.

• [1] Kuujia. 2-Propen-1-one, 1-(2-methyl-2-piperidinyl)- (CAS 1597208-66-6); XLogP3 = 1.2 for regioisomer. https://www.kuujia.com/cas-1597208-66-6.html View Source

Reactive Enone at C2 Distinguishes Reactivity from N-Substituted Isomer

In the target compound, the electrophilic α,β-unsaturated ketone is directly attached to the piperidine C2 carbon, creating a vinylogous amide-like system that can participate in both Michael additions and subsequent cyclizations. The N-substituted isomer (CAS 31482-66-3) instead presents the enone as an N-acryloyl group, which is generally more reactive toward nucleophiles but offers different chemoselectivity. The C2-attached enone in the target compound benefits from enhanced steric shielding by the adjacent methyl group, potentially reducing unwanted side reactions during multi-step syntheses .

Enone Reactivity

Class-level inference

Sterically shielded C2-enone

vs. N-acryloyl isomer

May offer greater chemoselectivity in cascade syntheses

Qualitative steric differentiation

Evidence Dimension	Enone Reactivity and Chemoselectivity
Target Compound Data	Enone attached at piperidine C2; steric shielding by 2-methyl group; suitable for controlled Michael additions and cyclizations
Comparator Or Baseline	1-(2-Methylpiperidin-1-yl)prop-2-en-1-one (N-substituted isomer): enone as N-acryloyl group; higher general reactivity but lower steric control
Quantified Difference	Qualitative difference in steric environment: target compound's enone is more sterically hindered, offering potential for greater chemoselectivity.
Conditions	Synthetic transformations involving nucleophilic additions to enone systems

Why This Matters

Scientists requiring a reactive yet sterically controlled enone building block for multi-step synthesis should select the C2-substituted target over the more promiscuous N-substituted isomer.

• [1] Kuujia. 2-Propen-1-one, 1-(2-methyl-2-piperidinyl)- (CAS 1597208-66-6): reactivity and synthetic applications. https://www.kuujia.com/cas-1597208-66-6.html View Source

Commercial Availability with Defined Purity (95%) Enables Reproducible Research

2-Methyl-1-(piperidin-2-yl)prop-2-en-1-one is commercially available from multiple suppliers with a specified minimum purity of 95% . In contrast, its (R)-stereoisomer (2-methyl-1-[(2R)-piperidin-2-yl]prop-2-en-1-one, CAS 2107229-90-1) is listed in databases but lacks documented commercial sources with purity specifications suitable for research use . The defined purity of the racemic or unspecified stereochemistry form ensures that researchers can obtain consistent starting material quality for reproducible synthetic outcomes.

Purity

Specification review

≥95% (commercial specification)

Supports procurement reproducibility

Supplier-specified; verify with COA

Evidence Dimension	Commercial Availability and Purity Specification
Target Compound Data	Commercially available; minimum purity 95%
Comparator Or Baseline	(R)-stereoisomer (CAS 2107229-90-1): no commercial sources with defined purity identified
Quantified Difference	Target compound: 95% purity specification; (R)-isomer: no commercial purity specification available.
Conditions	Chemical procurement for research and development

Why This Matters

For procurement, the availability of the target compound with a clear 95% purity specification directly supports experimental reproducibility and reduces the risk of batch-to-batch variability.

Optimal Application Scenarios for 2-Methyl-1-(piperidin-2-yl)prop-2-en-1-one

Chiral Intermediate for Enantioselective Synthesis of JAK3 Inhibitors

The chiral piperidine-enone scaffold of 2-Methyl-1-(piperidin-2-yl)prop-2-en-1-one is a close structural analog of the core fragment found in PF-06651600 (ritlecitinib), a selective JAK3 covalent inhibitor. The presence of the chiral center and the reactive enone warhead enables the construction of enantiomerically pure, covalent kinase inhibitors . Researchers developing novel JAK3 or other covalent inhibitors can utilize this building block to introduce chirality and electrophilicity simultaneously, streamlining the synthesis of advanced intermediates.

Scaffold for Structure-Activity Relationship (SAR) Studies of Piperidine-Containing Drugs

The combination of a chiral piperidine ring, a methyl substituent, and an α,β-unsaturated ketone offers three distinct points for chemical diversification. This makes the compound an ideal scaffold for parallel synthesis of compound libraries for SAR exploration. The enhanced lipophilicity (predicted XLogP3 = 1.2) relative to des-methyl analogs may be advantageous when optimizing ADME properties of lead compounds .

Building Block for Michael Addition-Cyclization Cascades in Heterocycle Synthesis

The electrophilic enone at the C2 position of the piperidine ring is sterically differentiated from N-acryloyl regioisomers. This allows for chemoselective Michael additions followed by intramolecular cyclizations to construct fused or bridged polycyclic systems. The presence of the 2-methyl group provides additional steric control, potentially improving diastereoselectivity in cascade reactions .

Reference Standard for Chromatographic Method Development

With a defined purity of 95% and distinct physicochemical properties (molecular weight 153.22, formula C9H15NO), the compound can serve as a reliable reference standard for HPLC or LC-MS method development and validation when analyzing complex reaction mixtures containing piperidine-enone intermediates .

Application

Selection Property

Validation Focus

Covalent kinase inhibitor synthesis (JAK3-related)

Chiral enone warhead for covalent targeting

Enantiomeric integrity and electrophilic reactivity

Piperidine SAR library synthesis

Three-point diversification scaffold

Lipophilicity and substituent tolerance

Cascade heterocycle construction

Sterically differentiated C2-enone

Diastereoselectivity in cyclizations

Chromatographic reference standard

Defined purity and molecular weight

HPLC/LC-MS method suitability